Cas no 676486-20-7 (tert-Butyl (4-(dimethyl(oxo)-λ6-sulfanylidene)-3-oxo-1-phenylbutan-2-yl)carbamate)

• Product Name: tert-Butyl (4-(dimethyl(oxo)-λ6-sulfanylidene)-3-oxo-1-phenylbutan-2-yl)carbamate
• CAS No: 676486-20-7
• MF: C₁₇H₂₅NO₄S
• MW: 339.5
• CID: 5061022
• PubChem ID: 75607210
• Update Time: 2025-06-26

tert-Butyl (4-(dimethyl(oxo)-λ6-sulfanylidene)-3-oxo-1-phenylbutan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• CID 154925634
• tert-Butyl (4-(dimethyl(oxo)-λ6-sulfanylidene)-3-oxo-1-phenylbutan-2-yl)carbamate
• tert-Butyl (4-(dimethyl(oxo)-l6-sulfanylidene)-3-oxo-1-phenylbutan-2-yl)carbamate
• Sulfur, [(3S)-3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-oxo-4-phenylbutylidene]dimethyloxo-, (T-4)-
• tert-Butyl (4-(dimethyl(oxo)-lambda6-sulfanylidene)-3-oxo-1-phenylbutan-2-yl)carbamate
• <<6-SULFANYLIDENE)-3-OXO-1-PHENYLBUTAN-2-YL)CARBAMATE
• CS-17006
• (3S)-3-[[(1,1-Dimethylethoxy)carbonyl]amino]-2-oxo-4-phenylbutylidedimethyl-sulfoxonium
• tert-Butyl (S)-(4-(dimethyl(oxo)-l6-sulfanylidene)-3-oxo-1-phenylbutan-2-yl)carbamate
• 959761-70-7
• TERT-BUTYL (4-(DIMETHYL(OXO)-
• 676486-20-7
• E82806
• tert-butyl N-[4-[dimethyl(oxo)-lambda6-sulfanylidene]-3-oxo-1-phenylbutan-2-yl]carbamate
• Sulfoxonium, dimethyl-, (3S)-3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-oxo-4-phenylbutylide (9CI)
• AKOS037651504

• Inchi： 1S/C17H25NO4S/c1-17(2,3)22-16(20)18-14(15(19)12-23(4,5)21)11-13-9-7-6-8-10-13/h6-10,12,14H,11H2,1-5H3,(H-,18,19,20,21)
• InChI Key： HXVYZMFNGVCKFU-UHFFFAOYSA-N
• SMILES： [S+](C)(C)(/C=C(/C(CC1C=CC=CC=1)NC(=O)OC(C)(C)C)\[O-])=O

Computed Properties

• Exact Mass: 339.15042945 g/mol
• Monoisotopic Mass: 339.15042945 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 79.5
• Molecular Weight: 339.5

Additional information on tert-Butyl (4-(dimethyl(oxo)-λ6-sulfanylidene)-3-oxo-1-phenylbutan-2-yl)carbamate

Professional Introduction to Tert-Butyl (4-(Dimethyl(Oxo)-λ6-Sulfanylidene)-3-Oxo-1-Phenylbutan-2-yl)Carbamate and CAS No 676486-20-7

Terpene chemistry has been a cornerstone in the development of novel pharmaceuticals, with its unique structural motifs offering a rich palette for medicinal chemists. Among the various terpene derivatives, Tert-butyl (4-(dimethyl(oxo)-λ6-sulfanylidene)-3-oxo-1-phenylbutan-2-yl)carbamate (CAS No 676486-20-7) stands out due to its intricate molecular architecture and potential biological activities. This compound, characterized by its complex carbamate and sulfanylidene functional groups, has garnered significant attention in recent years for its applications in drug discovery and synthetic organic chemistry.

The structure of Tert-butyl (4-(dimethyl(oxo)-λ6-sulfanylidene)-3-oxo-1-phenylbutan-2-yl)carbamate is a testament to the ingenuity of modern organic synthesis. The presence of multiple reactive sites, including the carbamate group and the sulfanylidene moiety, makes it a versatile intermediate in the synthesis of more complex molecules. These features have been exploited in various synthetic pathways, enabling the construction of intricate scaffolds that mimic natural products and exhibit promising pharmacological properties.

In recent years, there has been a surge in interest regarding the development of novel carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known for their ability to act as transition-state analogs, making them valuable tools in enzyme inhibition studies. The sulfanylidene group, a sulfur-containing heterocycle, adds an additional layer of complexity to this molecule, potentially influencing its interactions with biological targets. This dual functionality has been explored in several research endeavors, aiming to develop new therapeutic agents with enhanced efficacy and reduced side effects.

One of the most compelling aspects of Tert-butyl (4-(dimethyl(oxo)-λ6-sulfanylidene)-3-oxo-1-phenylbutan-2-yl)carbamate is its potential application in the field of medicinal chemistry. The compound’s unique structural features have been investigated for their ability to modulate various biological pathways. For instance, studies have suggested that carbamate derivatives can interact with enzymes involved in inflammation and pain signaling. The sulfanylidene moiety, in particular, has been shown to enhance binding affinity to certain protein targets, making it an attractive scaffold for drug design.

The synthesis of this compound involves a series of well-executed organic transformations that highlight the expertise of modern synthetic chemists. The carbamate group, introduced through nucleophilic substitution or condensation reactions, is critical for the compound’s biological activity. Additionally, the sulfanylidene functionality, often derived from thioamides or disulfides, contributes to the molecule’s overall reactivity and selectivity. These synthetic strategies have been refined over time, allowing for scalable production and efficient purification of high-quality material.

Recent advancements in computational chemistry have further enhanced our understanding of how Tert-butyl (4-(dimethyl(oxo)-λ6-sulfanylidene)-3-oxo-1-phenylbutan-2-yl)carbamate interacts with biological targets. Molecular modeling studies have provided insights into its binding mode and predicted pharmacokinetic properties. These simulations have been instrumental in guiding experimental efforts, allowing researchers to design more effective derivatives with optimized properties. The integration of experimental data with computational predictions has become a cornerstone in modern drug discovery, ensuring that promising candidates are thoroughly validated before moving into clinical trials.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in agrochemicals and specialty chemicals. For instance, derivatives of carbamates have been explored as herbicides and fungicides due to their ability to inhibit key enzymes in microbial pathogens. Similarly, the sulfanylidene group can be leveraged to develop novel materials with enhanced stability or reactivity. These applications highlight the versatility of this class of compounds and their potential impact across multiple industries.

In conclusion,Tert-butyl (4-(dimethyl(oxo)-λ6-sulfanylidene)-3-oxo-1-phenylbutan-2-yl)carbamate represents a significant advancement in synthetic organic chemistry and medicinal chemistry. Its complex structure and multifunctional nature make it a valuable tool for researchers exploring new therapeutic agents. The integration of cutting-edge synthetic methods with computational modeling has further accelerated progress in this field. As our understanding of biological pathways continues to expand, compounds like this are poised to play a crucial role in the development of next-generation pharmaceuticals.